molecular formula C10H10N2O B8811238 8-Methoxy-2-methylquinazoline CAS No. 167837-54-9

8-Methoxy-2-methylquinazoline

Cat. No.: B8811238
CAS No.: 167837-54-9
M. Wt: 174.20 g/mol
InChI Key: STTVAQPLDOWSPF-UHFFFAOYSA-N
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Description

8-Methoxy-2-methylquinazoline is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

167837-54-9

Molecular Formula

C10H10N2O

Molecular Weight

174.20 g/mol

IUPAC Name

8-methoxy-2-methylquinazoline

InChI

InChI=1S/C10H10N2O/c1-7-11-6-8-4-3-5-9(13-2)10(8)12-7/h3-6H,1-2H3

InChI Key

STTVAQPLDOWSPF-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=C2C=CC=C(C2=N1)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 4-chloro-8-methoxy-2-methylquinazoline (5.12 g), 10% palladium on carbon (512 mg) and triethylamine (3.72 g) in ethyl acetate (51 ml) was stirred under hydrogen atmosphere for 3 hours. The catalyst was removed by filtration, and the filtrate was concentrated. The residue was dissolved in methylene chloride, and the solution was washed with saturated sodium bicarbonate solution, water and brine, dried over magnesium sulfate, and concentrated. The residue was purified by silica gel column chromatography (methylene chloride-methanol) to give 8-methoxy-2-methylquinazoline (3.07 g).
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5.12 g
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3.72 g
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512 mg
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51 mL
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solvent
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Synthesis routes and methods II

Procedure details

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